molecular formula C7H6O3S B8688421 3-Oxo-3-thiophen-2-yl-propionic acid

3-Oxo-3-thiophen-2-yl-propionic acid

Cat. No.: B8688421
M. Wt: 170.19 g/mol
InChI Key: KIWNJRYYJXFCNE-UHFFFAOYSA-N
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Description

3-Oxo-3-thiophen-2-yl-propionic acid is a useful research compound. Its molecular formula is C7H6O3S and its molecular weight is 170.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6O3S

Molecular Weight

170.19 g/mol

IUPAC Name

3-oxo-3-thiophen-2-ylpropanoic acid

InChI

InChI=1S/C7H6O3S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3H,4H2,(H,9,10)

InChI Key

KIWNJRYYJXFCNE-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 3-oxo-3-thiophen-2-yl-propionic acid was prepared from thiophene-2-carbonyl chloride (5.3 mL, 50 mmol) and bis(trimethylsilyl)malonate (25.6 mL, 100 mmol) with n-BuLi (1.6M in hexane, 62.5 mL) in ether at −60° C. to 0° C. according to the general procedure H (method c2). The crude material (7.88 g) was transformed into the title compound by stirring in isopropenyl acetate and TFA according to the general procedure J (method a). Obtained as a yellow solid (4.09 g).
Quantity
5.3 mL
Type
reactant
Reaction Step One
Name
bis(trimethylsilyl)malonate
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25.6 mL
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reactant
Reaction Step One
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62.5 mL
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reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
crude material
Quantity
7.88 g
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
solvent
Reaction Step Four

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